Cas no 391649-92-6 ((2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile)

• Product Name: (2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile
• CAS No: 391649-92-6
• MDL: MFCD00129251
• CID: 4650576
• Update Time: 2025-09-25

(2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile

• MDL： MFCD00129251

Additional information on (2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile

Comprehensive Analysis of (2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile (CAS No. 391649-92-6)

(2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile (CAS No. 391649-92-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and fine chemical synthesis. This compound, characterized by its unique α,β-unsaturated ketone and nitrile functional groups, serves as a versatile intermediate in the development of advanced bioactive molecules and functional materials. Its molecular structure, featuring a phenoxyphenyl moiety, contributes to its potential applications in drug discovery and agrochemical formulations.

In recent years, the demand for high-purity intermediates like (2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile has surged, driven by the growing interest in targeted therapies and sustainable chemistry. Researchers are particularly intrigued by its role in cascade reactions and multicomponent syntheses, which align with the principles of green chemistry. The compound’s electron-deficient alkene moiety makes it a valuable candidate for Michael addition reactions, a topic frequently searched in organic synthesis databases and AI-driven chemical prediction tools.

The synthetic versatility of CAS No. 391649-92-6 is further highlighted by its compatibility with modern catalytic systems, such as palladium-catalyzed cross-coupling and photoredox catalysis. These methodologies are central to contemporary discussions on efficient bond formation and atom economy, which resonate with industrial and academic audiences alike. Additionally, the compound’s structural motif is often explored in QSAR studies (Quantitative Structure-Activity Relationship), a hot topic in computational chemistry forums and machine learning-assisted drug design.

From an analytical chemistry perspective, (2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile exhibits distinct spectroscopic signatures, including UV-Vis absorption peaks and NMR chemical shifts, which are critical for quality control in industrial settings. These properties are frequently queried in spectral databases and patent literature, underscoring the compound’s relevance in intellectual property and regulatory compliance contexts.

Environmental and toxicity profiles of such compounds are also a focal point for regulatory agencies and sustainability-driven enterprises. While 391649-92-6 is not classified as hazardous, its biodegradability and ecotoxicological data are subjects of ongoing research, aligning with global trends toward safer chemical alternatives. This aligns with frequent searches on green solvents and benign by design strategies in chemical manufacturing.

In summary, (2E)-4,4-dimethyl-3-oxo-2-[(3-phenoxyphenyl)methylidene]pentanenitrile (CAS No. 391649-92-6) represents a compelling case study in the intersection of synthetic innovation and applied chemistry. Its multifaceted applications—from medicinal chemistry to advanced materials—make it a subject of enduring interest, as reflected in both academic publications and industrial workflows. Future research may further elucidate its potential in catalysis and molecular engineering, solidifying its place in the chemical lexicon.